Cas no 1060165-08-3 (2-(2H-1,3-benzodioxol-5-yloxy)-1-{4-[6-(pyridin-4-yl)pyridazin-3-yl]piperazin-1-yl}ethan-1-one)

• Product Name: 2-(2H-1,3-benzodioxol-5-yloxy)-1-{4-[6-(pyridin-4-yl)pyridazin-3-yl]piperazin-1-yl}ethan-1-one
• CAS No: 1060165-08-3
• MF: C₂₂H₂₁N₅O₄
• MW: 419.433244466782
• CID: 6063758
• PubChem ID: 25794601
• Update Time: 2025-05-20

2-(2H-1,3-benzodioxol-5-yloxy)-1-{4-[6-(pyridin-4-yl)pyridazin-3-yl]piperazin-1-yl}ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-(2H-1,3-benzodioxol-5-yloxy)-1-{4-[6-(pyridin-4-yl)pyridazin-3-yl]piperazin-1-yl}ethan-1-one
• 2-(1,3-benzodioxol-5-yloxy)-1-[4-(6-pyridin-4-ylpyridazin-3-yl)piperazin-1-yl]ethanone
• 2-(benzo[d][1,3]dioxol-5-yloxy)-1-(4-(6-(pyridin-4-yl)pyridazin-3-yl)piperazin-1-yl)ethanone
• 1060165-08-3
• F5072-3605
• VU0633286-1
• AKOS024494863

• Inchi： 1S/C22H21N5O4/c28-22(14-29-17-1-3-19-20(13-17)31-15-30-19)27-11-9-26(10-12-27)21-4-2-18(24-25-21)16-5-7-23-8-6-16/h1-8,13H,9-12,14-15H2
• InChI Key： ZHRHQKJHSADXBU-UHFFFAOYSA-N
• SMILES： O(C1=CC=C2C(=C1)OCO2)CC(N1CCN(C2=CC=C(C3C=CN=CC=3)N=N2)CC1)=O

Computed Properties

• Exact Mass: 419.15935417g/mol
• Monoisotopic Mass: 419.15935417g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 31
• Rotatable Bond Count: 5
• Complexity: 597
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 89.9Ų

Additional information on 2-(2H-1,3-benzodioxol-5-yloxy)-1-{4-[6-(pyridin-4-yl)pyridazin-3-yl]piperazin-1-yl}ethan-1-one

Professional Introduction to Compound with CAS No. 1060165-08-3 and Product Name: 2-(2H-1,3-benzodioxol-5-yloxy)-1-{4-[6-(pyridin-4-yl)pyridazin-3-yl]piperazin-1-yl}ethan-1-one

The compound in question, identified by the CAS number 1060165-08-3, is a highly sophisticated molecule with a complex structural framework. Its product name, 2-(2H-1,3-benzodioxol-5-yloxy)-1-{4-[6-(pyridin-4-yl)pyridazin-3-yl]piperazin-1-yl}ethan-1-one, underscores its intricate chemical composition, which includes multiple functional groups and heterocyclic rings. This compound has garnered significant attention in the field of pharmaceutical research due to its potential therapeutic applications.

At the core of this molecule lies a benzodioxol moiety, which is a well-known pharmacophore in medicinal chemistry. The benzodioxol ring system is frequently encountered in bioactive compounds, exhibiting properties that make it suitable for various biological interactions. Specifically, the 2H-1,3-benzodioxol part of the structure contributes to its binding affinity with certain biological targets, making it a valuable scaffold for drug development.

The presence of an ethanone group at the 1-position of the molecule further enhances its chemical reactivity and potential for further derivatization. This functional group is often utilized in the synthesis of more complex pharmaceutical agents, allowing for modifications that can fine-tune biological activity and pharmacokinetic properties.

One of the most intriguing aspects of this compound is its incorporation of a pyridazine ring linked to a piperazine moiety. The pyridazine ring is a heterocyclic compound that has been extensively studied for its role in various pharmacological applications. Its structure allows for interactions with multiple biological pathways, making it a versatile component in drug design. The pyridin-4-yl substituent on the pyridazine ring adds another layer of complexity, influencing the compound's overall electronic properties and potential biological effects.

The piperazine ring, on the other hand, is renowned for its role as a pharmacophore in central nervous system (CNS) drugs. Its structural features enable it to interact with various neurotransmitter receptors, making it valuable in the development of medications for conditions such as depression, anxiety, and schizophrenia. The specific arrangement of atoms in this compound's piperazine moiety enhances its potential as an active pharmaceutical ingredient (API).

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of complex molecules like this one with greater accuracy. By leveraging machine learning algorithms and molecular docking studies, scientists can identify potential binding interactions between the compound and biological targets. These studies have shown that the 2-(2H-1,3-benzodioxol-5-yloxy)-1-{4-[6-(pyridin-4-yl)pyridazin-3-yl]piperazin-1-yl}ethan-1-one exhibits promising activity against several key enzymes and receptors involved in neurological disorders.

In addition to its potential therapeutic applications, this compound has also been explored for its role in chemical biology research. The intricate structure of the molecule provides a unique platform for studying molecular recognition processes and understanding how different functional groups contribute to overall biological activity. Such studies are crucial for developing new drugs with improved efficacy and reduced side effects.

The synthesis of this compound represents a significant achievement in organic chemistry due to its complexity and the multiple steps involved in its preparation. Advanced synthetic methodologies have been employed to construct the various functional groups and heterocyclic rings present in the molecule. These synthetic strategies not only highlight the capabilities of modern chemical synthesis but also provide valuable insights into how such complex molecules can be tailored for specific biological applications.

Current research efforts are focused on optimizing the synthesis of this compound to improve yield and purity while reducing costs associated with production. Additionally, studies are underway to explore novel derivatives of this molecule that may exhibit enhanced biological activity or improved pharmacokinetic properties. Such derivatives could potentially lead to new therapeutic agents with broader clinical applications.

The use of high-throughput screening (HTS) techniques has been instrumental in identifying promising candidates like this one from large libraries of compounds. HTS allows researchers to rapidly assess the biological activity of numerous molecules simultaneously, enabling faster identification of lead compounds for further development. This approach has significantly accelerated drug discovery processes in recent years.

Furthermore, the integration of structural biology techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy has provided detailed insights into how this compound interacts with biological targets at the molecular level. These structural insights are crucial for understanding mechanisms of action and designing molecules with improved binding affinity and selectivity.

The future prospects for this compound are promising, with ongoing research aimed at expanding its therapeutic potential across multiple disease areas. As our understanding of biological pathways continues to grow, so does our ability to design molecules that can modulate these pathways effectively. The 2-(2H-1,3-benzodioxol-5-yloxy)-1-{4-[6-(pyridin-4-yl)pyridazin-3-yl]piperazin-1-yl}ethan-1-one stands as a testament to the power of modern medicinal chemistry in addressing complex diseases.